Cas no 946248-70-0 (N-2-(dimethylamino)-2-(thiophen-3-yl)ethyl-2,5-difluorobenzene-1-sulfonamide)

• Product Name: N-2-(dimethylamino)-2-(thiophen-3-yl)ethyl-2,5-difluorobenzene-1-sulfonamide
• CAS No: 946248-70-0
• MF: C₁₄H₁₆F₂N₂O₂S₂
• MW: 346.41584777832
• CID: 5906403
• PubChem ID: 16932722
• Update Time: 2025-08-04

N-2-(dimethylamino)-2-(thiophen-3-yl)ethyl-2,5-difluorobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(dimethylamino)-2-thiophen-3-ylethyl]-2,5-difluorobenzenesulfonamide
• N-(2-(dimethylamino)-2-(thiophen-3-yl)ethyl)-2,5-difluorobenzenesulfonamide
• F2393-0010
• N-[2-(dimethylamino)-2-(thiophen-3-yl)ethyl]-2,5-difluorobenzene-1-sulfonamide
• AKOS024646264
• 946248-70-0
• N-2-(dimethylamino)-2-(thiophen-3-yl)ethyl-2,5-difluorobenzene-1-sulfonamide

• Inchi： 1S/C14H16F2N2O2S2/c1-18(2)13(10-5-6-21-9-10)8-17-22(19,20)14-7-11(15)3-4-12(14)16/h3-7,9,13,17H,8H2,1-2H3
• InChI Key： FXAPNLWHWUMNQX-UHFFFAOYSA-N
• SMILES： C1(S(NCC(N(C)C)C2C=CSC=2)(=O)=O)=CC(F)=CC=C1F

Computed Properties

• Exact Mass: 346.06212643g/mol
• Monoisotopic Mass: 346.06212643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 86Ų

Additional information on N-2-(dimethylamino)-2-(thiophen-3-yl)ethyl-2,5-difluorobenzene-1-sulfonamide

N-2-(Dimethylamino)-2-(Thiophen-3-Yl)Ethyl-2,5-Difluorobenzene-1-Sulfonamide: A Comprehensive Overview

The compound with CAS No 946248-70-0, known as N-2-(dimethylamino)-2-(thiophen-3-yl)ethyl-2,5-difluorobenzene-1-sulfonamide, is a complex organic molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structure and promising applications in drug design, material synthesis, and catalytic processes. Recent studies have highlighted its role in advancing therapeutic agents and functional materials, making it a focal point for researchers worldwide.

CAS No 946248-70-0 refers to a sulfonamide derivative characterized by the presence of a dimethylamino group and a thiophene ring attached to the ethyl chain of the sulfonamide moiety. The molecule's structure is further modified by the presence of two fluorine atoms on the benzene ring, which significantly influences its electronic properties and reactivity. This combination of functional groups makes it highly versatile for various chemical transformations and applications.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of N-2-(dimethylamino)-2-(thiophen-3-yl)ethyl-2,5-difluorobenzene-1-sulfonamide. Researchers have explored novel routes utilizing microwave-assisted synthesis and catalytic systems to enhance yield and purity. These methods not only streamline production but also pave the way for large-scale manufacturing, which is crucial for its commercialization in pharmaceuticals and specialty chemicals.

The compound's unique electronic properties make it an attractive candidate for drug development. Its sulfonamide group is known for its bioavailability and stability, while the thiophene ring introduces aromaticity and potential for π-interactions with biological targets. Recent studies have demonstrated its potential as a modulator of G-protein coupled receptors (GPCRs), a class of proteins critical in cellular signaling pathways. This opens avenues for treating conditions such as hypertension, inflammation, and neurodegenerative diseases.

In materials science, N-2-(dimethylamino)-2-(thiophen-3-yl)ethyl-2,5-difluorobenzene-1-sulfonamide has shown promise as a precursor for advanced polymers and organic semiconductors. Its ability to form stable π-conjugated systems makes it suitable for applications in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Researchers have reported enhanced charge transport properties in materials derived from this compound, underscoring its potential in next-generation electronic devices.

The fluorine atoms on the benzene ring contribute to the compound's hydrophobicity and chemical stability, making it ideal for use in harsh chemical environments. This characteristic has led to its exploration as a catalyst in fluorination reactions and other industrial processes. Recent findings highlight its role in asymmetric catalysis, where it facilitates the selective formation of chiral centers—a critical requirement in pharmaceutical synthesis.

Moreover, the compound's ability to act as a template for supramolecular assembly has been leveraged in nanotechnology applications. Its self-assembling properties enable the formation of ordered nanostructures, which are valuable in sensing technologies and drug delivery systems. These applications underscore the compound's versatility across multiple disciplines.

In conclusion, N-2-(dimethylamino)-2-(thiophen-3-yl)ethyl-2,5-difluorobenzene-1-sulfonamide (CAS No 946248-70-0) stands out as a multifaceted molecule with significant implications for modern chemistry and materials science. Its unique structure enables diverse applications ranging from drug development to advanced materials synthesis. As research continues to uncover new potentials, this compound is poised to play a pivotal role in shaping future innovations across various industries.